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Compound of Interest |

1H,1H,2H,3H,3H-
Compound Name:
Perfluoroundecan-1,2-diol

CAS No.: 94159-84-9

Cat. No.: B1586760

Get Quote

\ J

Compound: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (CAS 94159-84-9) Application:
Reactive Surface Modification of Polyurethane Coatings Document ID: AN-FPU-2026-01[1][2]

Executive Summary

Biofouling on marine substrates leads to significant hydrodynamic drag and fuel penalties.[2]
Traditional biocidal coatings (e.g., TBT) are ecologically hazardous.[1][2] This guide details the
application of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (hereafter referred to as PF-Diol-
C11) as a reactive chain extender in the synthesis of Fluorinated Polyurethanes (FPUSs).[1][2]

Unlike physical additives that leach out over time, PF-Diol-C11 possesses a 1,2-diol headgroup
that covalently anchors into the polyurethane backbone.[1][2] Simultaneously, its perfluorinated
tail (

) undergoes spontaneous surface segregation during curing, creating a low-surface-energy
"Fouling Release" interface that minimizes organism adhesion without relying on toxicity.[1][2]

Chemical Profile & Material Science
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Identity and Structure[1][3][4]

o Chemical Name: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol[1][2][3][4][5]
e CAS Number: 94159-84-9[1][2][4]
e Molecular Formula:
[11[2]
» Structural Logic: The molecule consists of a perfluorooctyl tail (

) separated from a hydrophilic 1,2-diol headgroup by a hydrocarbon spacer (
)[11[2]

o Tail: Provides hydrophobicity/oleophobicity (Low Surface Energy).[1][2][6]

o Head: Provides reactivity with Isocyanates (-NCO).[2]

Solubility & Handling

Due to its amphiphilic fluorinated nature, PF-Diol-C11 exhibits specific solubility behaviors
distinct from standard hydrocarbon diols.

e Soluble in: Tetrahydrofuran (THF), Methyl Ethyl Ketone (MEK), Acetone, Dimethylformamide
(DMF).[1][2]

 Insoluble in: Water, Hexane, Toluene (cold).[1][2]

o Handling: Hygroscopic.[2] Dry under vacuum at 40°C for 4 hours before use in urethane
synthesis to prevent side reactions with moisture.[1][2]

Mechanism of Action

The efficacy of PF-Diol-C11 relies on Surface Segregation.[2] Although the diol is reacted into
the bulk polymer network, thermodynamic drive forces the low-surface-energy fluorinated tails
to migrate to the air-polymer interface during the film-formation (curing) phase.[2]
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Diagram 1: Synthesis and Surface Segregation Workflow
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Caption: Step-wise incorporation of PF-Diol-C11 into the PU backbone, followed by
thermodynamic migration to the surface to form the antifouling layer.[1][2]

Experimental Protocol: Synthesis of FPU Coatings

Objective: Synthesize a Polyurethane coating containing 5 wt% PF-Diol-C11 to achieve a
contact angle >110°.

Reagents|[2]

e PF-Diol-C11: Dried vacuum/40°C.[2]

o Polyol: Polytetramethylene ether glycol (PTMG, Mn=2000), dried.[1][2]
» Diisocyanate: Isophorone diisocyanate (IPDI).[1][2][7]][8]

o Catalyst: Dibutyltin dilaurate (DBTDL).[1][2]

e Solvent: Anhydrous MEK or THF.[1][2]

e Chain Extender (Co-extender): 1,4-Butanediol (BDO).[1][2][8]
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Synthesis Workflow (Two-Step Prepolymer Method)

This method ensures controlled incorporation of the fluorinated segments.[2]

Step 1: Prepolymer Formation[1][2]

Charge a 4-neck round bottom flask (equipped with N2 inlet, condenser, mechanical stirrer,
thermometer) with PTMG-2000 (0.02 mol).

Add IPDI (0.06 mol) to achieve an NCO/OH ratio of 3:1 (excess NCO for subsequent chain
extension).[1][2]

Add solvent (MEK) to 40% solid content.[1][2]
Add DBTDL (0.05 wt% of solids).[1][2]
Heat to 80°C and stir for 2-3 hours.

Validation: Titrate free NCO content (ASTM D2572) to confirm theoretical conversion.[1][2]

Step 2: Fluorinated Chain Extension

Dissolve PF-Diol-C11 (calculated for 5 wt% of total resin) and 1,4-BDO (stoichiometric
balance) in minimal MEK.[2]

Cool the prepolymer solution to 60°C.
Dropwise add the Diol/BDO mixture over 30 minutes.
Raise temperature back to 75-80°C and react until the NCO peak in FTIR (

) disappears (or reaches target if NCO-terminated curing is desired).

Note: If making a thermoplastic elastomer, react until NCO is gone.[1][2] If making a
moisture-cure coating, leave residual NCO.[1][2]

Coating Application & Curing
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To maximize antifouling performance, the curing process must allow time for fluorine migration.

[11[2]
o Substrate: Glass slides or sandblasted steel (cleaned with acetone).[1][2]
e Application: Spin coating (1500 rpm, 30s) or drawdown bar.
o Thermal Annealing (Critical):
o Flash off solvent at Room Temp (30 min).[1][2]
o Cure at 60°C for 24 hours.

o Why? Slow solvent evaporation and thermal energy promote the mobility of the fluorinated
tails to the air interface before the network locks them in place.[1][2]

Characterization & Validation

Use these metrics to verify the coating's quality and predicted performance.

Table 1: Critical Quality Attributes (CQA)

© 2026 BenchChem. All rights reserved. 5/10 Tech Support
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Parameter Method Target Value Significance
Water Contact Angle ) ) Indicates
Goniometry (Static) > 105° o
(WCA) hydrophobicity.[1][2]
Indicates
Hexadecane Contact ] oleophobicity
Goniometry > 60° ) )
Angle (resistance to oil/fuel).
[2]
Surface Energy ( Critical threshold for
Owens-Wendt Method <20 mN/m _
) fouling release.[2]
XPS (X-ray Confirms surface
Surface F/C Ratio Photoelectron High (> Bulk) segregation of PF-
Spectroscopy) Diol-C11.[2]
Ensures coating
) ASTM D3359 (Cross- o i
Adhesion Strength 4B - 5B durability in marine

hatch)

environments.[2]

Antifouling Performance Assay

Protocol: Static Bacterial Adhesion Test Organism:Pseudomonas sp.[2] or E. coli (Marine

broth).[1][2]

 Incubation: Immerse slides in bacterial suspension (

CFU/mL) for 24 hours at 25°C (static condition).

Sterilization: Sterilize coated slides with 70% ethanol; rinse with sterile PBS.

e Rinsing: Gently rinse with PBS to remove loosely bound cells (simulates low shear).[1][2]

e Staining: Stain with Crystal Violet (0.1%) or SYTO 9 (fluorescence).[1][2]

e Quantification:

o Microscopy:[2] Count cells per field of view.[1][2]
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o Spectroscopy:[2][7] Elute stain with acetic acid and measure Absorbance at 590 nm.[2]

¢ Success Criteria: >80% reduction in adhesion compared to uncoated PU control.

Diagram 2: Antifouling Mechanism (Fouling Release)
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Caption: The "Fouling Release" mechanism where low surface energy prevents strong
biological adhesion, allowing water shear to clean the surface.[1][2]

Troubleshooting & Optimization

¢ Issue: Hazy Film.
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o Cause: Phase separation between the fluorinated segment and the hydrocarbon polyol.[1]

[2]

o Solution: Increase the "Hard Segment" content (IPDI/BDO) to compatibilize, or use a co-
solvent like DMF during synthesis.[1][2] Ensure PF-Diol-C11 is <10 wt%.[2]

e Issue: Low Contact Angle.
o Cause: Curing was too fast or temperature too low; Fluorine didn't migrate.[2]
o Solution: Extend the annealing time at 60-70°C.

 Issue: Poor Adhesion to Substrate.

o Cause: Fluorine migrated to the substrate interface (rare but possible) or surface
contamination.[1][2]

o Solution: Use a non-fluorinated primer layer (e.g., epoxy-silane) before applying the FPU
topcoat.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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